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Compound of Interest

Compound Name: 3-Bromopyridine-2-carboxylic Acid

Cat. No.: B021943 Get Quote

Technical Support Center: 3-Bromopyridine-2-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and troubleshooting information for 3-
Bromopyridine-2-carboxylic acid. Adherence to these guidelines is crucial for ensuring

laboratory safety and experimental success.

Compound Data and Hazard Summary
3-Bromopyridine-2-carboxylic acid is a valuable building block in organic synthesis,

particularly in the formation of complex heterocyclic molecules and metal-organic frameworks.

[1][2] Understanding its properties is the first step toward safe handling.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b021943?utm_src=pdf-interest
https://www.benchchem.com/product/b021943?utm_src=pdf-body
https://www.benchchem.com/product/b021943?utm_src=pdf-body
https://www.benchchem.com/product/b021943?utm_src=pdf-body
https://www.benchchem.com/product/b021943?utm_src=pdf-body
https://www.benchchem.com/product/b021943?utm_src=pdf-body
https://cymitquimica.com/products/3D-FB19329/3-bromopyridine-2-carboxylic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6712017.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

Chemical Name
3-Bromopyridine-2-carboxylic

acid
[3]

Synonyms 3-Bromopicolinic acid [3]

CAS Number 30683-23-9 [2]

Molecular Formula C6H4BrNO2 [1]

Molecular Weight 202.01 g/mol [1]

Form Solid [3]

Hazard Codes Irritant (Xi), Harmful (Xn) [3]

Hazard Statements

Based on analogous

compounds: Harmful if

swallowed. Causes skin

irritation. Causes serious eye

irritation. May cause

respiratory irritation.

[4]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[4]

Frequently Asked Questions (FAQs) on Handling
and Safety
This section addresses common questions regarding the safe handling and storage of 3-
Bromopyridine-2-carboxylic acid.

Q1: What personal protective equipment (PPE) is mandatory when handling this compound?

A: Always handle 3-Bromopyridine-2-carboxylic acid inside a certified chemical fume hood.

The following PPE is required:

Eye Protection: Chemical safety goggles or a face shield.[5][6]
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Hand Protection: Nitrile or other chemically resistant gloves.[4][7]

Body Protection: A standard laboratory coat.[5]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA-

approved respirator.[5][8]

Q2: How should I properly store this chemical?

A: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[4][6]

Keep it away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Q3: What are the primary hazards I should be aware of?

A: The primary hazards are:

Ingestion: Harmful if swallowed.[4]

Skin Contact: Causes skin irritation.[4]

Eye Contact: Causes serious eye irritation.[4]

Inhalation: May cause respiratory tract irritation.[4]

Q4: What is the correct first aid procedure in case of exposure?

A:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[4]

After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

with plenty of soap and water for at least 15 minutes. If irritation persists, get medical advice.

[4][5]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[4][9]
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After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][8]

Q5: How should I handle a small spill of this compound?

A: For small spills, first ensure the area is well-ventilated and you are wearing appropriate PPE.

Avoid generating dust.[6] Sweep up the solid material and place it into a suitable, labeled

container for disposal.[5] Clean the spill area thoroughly.

Q6: What is the proper method for disposing of waste?

A: Dispose of waste material at an approved waste disposal plant.[7] Chemical waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[5]

Troubleshooting Experimental Issues
This section provides solutions to common problems encountered during experiments involving

3-Bromopyridine-2-carboxylic acid.

Q1: My compound is not dissolving in the chosen solvent. What can I do?

A: 3-Bromopyridine-2-carboxylic acid is a polar molecule. If it fails to dissolve:

Check Polarity: Ensure you are using a sufficiently polar solvent. Consider solvents like DMF,

DMSO, or alcohols.

Increase Temperature: Gently warming the mixture may increase solubility. Monitor for any

signs of decomposition.

Use a Co-solvent: Adding a small amount of a highly polar co-solvent can sometimes aid

dissolution.

Sonication: Using an ultrasonic bath can help break up solid aggregates and improve the

rate of dissolution.

Q2: My reaction is proceeding slowly or not at all. What are potential causes?
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A:

Reagent Purity: Verify the purity of your 3-Bromopyridine-2-carboxylic acid and other

reagents. Impurities can inhibit reactions.

Moisture: The carboxylic acid group can be sensitive to moisture, especially in reactions

involving organometallics or strong bases. Ensure all glassware is oven-dried and reactions

are run under an inert atmosphere (e.g., nitrogen or argon) if necessary.

Incompatible Reagents: This compound is incompatible with strong bases and strong

oxidizing agents.[4] Such reagents may decompose the starting material.

Activation: Some reactions, like amide couplings, may require activation of the carboxylic

acid (e.g., conversion to an acid chloride or use of coupling agents like HATU or EDC).

Q3: I am observing decarboxylation of my starting material. How can I prevent this?

A: Pyridine carboxylic acids can undergo decarboxylation, particularly at high temperatures.[10]

Lower Reaction Temperature: If possible, run the reaction at a lower temperature, even if it

requires a longer reaction time.

Avoid Strong Bases/Heat Combination: The combination of heat and strong base can

promote decarboxylation. If a base is required, consider using a milder base or adding it at a

lower temperature.

Experimental Protocols
As 3-Bromopyridine-2-carboxylic acid is a versatile building block, it can be used in

numerous reactions.[11] Below is a representative protocol for a Suzuki cross-coupling

reaction, a common application for aryl bromides.

Representative Protocol: Suzuki Cross-Coupling

Objective: To couple 3-Bromopyridine-2-carboxylic acid with an arylboronic acid.

Materials:
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3-Bromopyridine-2-carboxylic acid (1.0 eq)

Arylboronic acid (1.2 eq)

Palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq)

Base (e.g., K2CO3 or Cs2CO3, 2.0 eq)

Solvent (e.g., Dioxane/Water mixture, 4:1)

Methodology:

To an oven-dried reaction flask, add 3-Bromopyridine-2-carboxylic acid, the arylboronic

acid, and the base.

Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

Add the palladium catalyst to the flask under the inert atmosphere.

Add the degassed solvent mixture via syringe.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the

reaction is complete (monitor by TLC or LC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product using column chromatography or recrystallization.

Visualized Workflows and Logic Diagrams
To further clarify safety and handling procedures, the following diagrams illustrate key decision-

making processes.
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Figure 1: Spill Response Decision Workflow
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Caption: A workflow for responding to a chemical spill.
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Figure 2: Personal Protective Equipment (PPE) Selection

Task: Handling
3-Bromopyridine-2-carboxylic acid

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Potential for
dust/aerosol generation?

Add Respirator
(e.g., N95)

 Yes

Work in
Chemical Fume Hood

 No
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Caption: A decision tree for selecting appropriate PPE.
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Figure 3: General Laboratory Handling Workflow
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Caption: A standard workflow for handling the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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